Context: Fat colour is one of the most important economic traits in the marketing of beef. There are many factors that affect fat colour, such as breed, age, diet and gender. Fat colour is observed in different ranges of colours, including white, yellow and brown. The main issue with improving fat colour is that consumer preferences of fat colour vary across the globe. Therefore, investigating the metabolic mechanisms of fat colour may provide new biomarkers for phenotyping, so as to develop effective selection strategies to achieve the locally desired fat colour.Aims: This study aimed to perform a comparative metabolic analysis between white and yellow fat from crossbred cattle so as to identify potential biomarkers for the selection of fat colour and to better understand the metabolism of white and yellow fat depots.Methods: Carcass samples of subcutaneous fat were collected from crossbred cattle (Simmental × Mongolian cattle) and scored for fat colour. Liquid chromatography–mass spectrophotometry analysis of extracted metabolites from the subcutaneous fat of six animals with white fat and six animals with yellow fat was performed.Key results: The comparison between metabolites of white and yellow fat colour samples indicated that there were five categories of 235 significant metabolites, which included hydrocarbons, lipids and lipid-like molecules, organic acids and their derivatives, organic oxygen compounds and organoheterocyclic compounds. The principal-component analysis illustrated that yellow and white fat samples can be classified in groups; however, the metabolites of white fat samples showed greater variation than those in the yellow fat. In the white fat, there were 163 metabolites that had a higher relative abundance than in yellow fat and 72 that had a lower relative abundance than in yellow fat. 3-Hydroxyoctanoic acid, anethofuran, 9,10-DiHODE, furanoeremophilane, pregeijerene, N-glycolylneuraminic acid, and glycocholic acid were identified as the metabolites that differed the most in abundance between the white and yellow fat samples.Conclusions: This study has provided insights into the metabolic differences between white and yellow fat depots and identified key metabolites associated with beef fat colour.Implications: This study has provided potential biomarkers that may be useful for selection of beef fat colour in live animals.

Context: Reducing livestock emissions, the largest single contributor to agricultural emissions, is increasingly recognised as a high priority. The low biological efficiency of beef cattle, due to their long gestation period, long generational interval, and propensity to be uniparous, contributes to the high methane emissions intensity (kg CO2-e/kg product) of beef compared to most other food products.Aims: We evaluate the potential of increasing the frequency of multiparous births (twinning) as a pathway to reducing the methane intensity of beef and the net methane emissions of intensive beef systems.Methods: We simulate a uniparous herd structure and emissions profile using GrassGro™ livestock systems modelling software and then calculate the effects of an increasing frequency of multiparous births (twinning), up to 1.53 calves per cow joined, on methane emissions.Key results: Our results demonstrate that beef from calves reared as twins has a 22% lower methane intensity than beef from a single reared calf. Although twinning reduces the methane intensity of beef, at the herd level, net methane emissions could rise by as much as 23% at 1.53 calves per cow joined if overall herd size is allowed to grow through an increased number of calves. If we decrease stocking rates, whilst also increasing twinning rates, it is possible to reduce net emissions by up to 14%, without changing productivity.Conclusions: Our results illustrate the significant potential of twinning to decrease the methane intensity of beef and to increase the productivity per cow in intensive beef systems.Implications: Despite this, twinning is unlikely to be a viable net emissions reduction pathway – as twinning will increase stocking rate unless herd structure is altered – unless a commercial or policy driver to reduce net methane emissions is established.

Context: Climate and economic changes promote the encroachment of woody plants on marginal mountain pastures. In the Alps, the main woody invader is the nitrogen-fixing shrub Alnus viridis (green alder). Robust breeds of different ruminant species may perform well on these shrub-encroached pastures.Aims: To assess the effects of A. viridis encroachment levels of mountain pastures on the growth performance and carcass and meat characteristics of cattle and sheep.Methods: For 8–9 weeks, 22 15-month-old growing Dexter cattle and 20 7-month-old weaned Engadine sheep were grazed rotationally on pastures in a subalpine zone with four different levels of A. viridis encroachment (average: 0.8%, 28.7%, 50.3% and 67.8%). Following slaughter, the assessed carcass and meat characteristics (longissimus thoracis and biceps femoris) included physicochemical meat quality, muscle fibre typing, fatty acid profiling (intramuscular and perirenal fat) and the sensory properties of patties.Key results: The shrub encroachment levels had only minor effects on the animals. Interactions with the animal species influenced some sensory and fatty acid characteristics. The average daily gains were 201 g in the Dexter cattle and 104 g in the Engadine sheep. Both species achieved satisfactory carcass and meat quality and favourably low n-6/n-3 fatty acid ratios (0.63 and 0.68 in the intramuscular fat of the cattle and sheep, respectively). The meat from the Dexter cattle had a slightly higher cooking loss and shear force and a slightly lower proportion of fatty acids relevant to human health. Flavour appreciation was in favour of the burgers prepared from the beef.Conclusions: Both robust breeds were suitable for producing meat on extensive pastures with A. viridis encroachment of up to 70%. Based on indirect evidence, it seems that neither species consumed significant quantities of leaves or bark from the trees.Implications: Our study provides detailed information on rare robust breeds of two animal species in the context of meat production according to customer preferences. To better explain the differences between the two animal species, particularly in terms of fatty acid profiles, the role of the A. viridis understory needs to be clarified.

Prebiotics are non-digestible carbohydrates that selectively stimulate the growth of beneficial bacteria. Prebiotic supplementation into poultry diets results in a decreased rate of pathogenic bacteria colonisation in the gastrointestinal tract. It also enhances production of volatile fatty acids and lactic acid, which provide the bird with energy. This results in improved host gastrointestinal health and productive performance. Oligosaccharides are the most notable prebiotics in poultry nutrition. Examples of prebiotic oligosaccharides include xylo-oligosaccharides, fructo-oligosaccharides, and galacto-oligosaccharides. Oligosaccharides are derived from hydrolysis of non-starch polysaccharides (NSP). They are manufactured from plant sources, synthesised by physiochemical methods or enzymatic processes. The effects of oligosaccharides occur primarily in the caeca; oligosaccharides bypass the small intestine and reach the caeca, where they are readily fermented by beneficial bacteria, such as those in family Lactobacillaceae and Bifidobacteriaceae. Caeca function is generally poorly understood, despite extensive reviews and studies in this field. A deeper understanding of the factors that influence ability of the caeca to effectively utilise oligosaccharides is warranted. This would allow new prebiotic products and NSP- degrading enzymes to be developed, targeted to specific diets and scenarios. This is required, given the lack of consistency observed in the outputs derived from different studies assessing oligosaccharide efficacy in poultry diets. A key hinderance to progression in this field is that authors rarely analyse the oligosaccharide content and composition in the test diets and products, or in the bird’s gastrointestinal tract. This review examines the mechanisms behind how oligosaccharides induce prebiotic effects in poultry, by identifying the role of the caeca in NSP digestion and identifying the impact of oligosaccharides on caeca microbiota and short-chain fatty acid composition.

Context: Milk yield and fertility are negatively genetically correlated in dairy cows, so selection for milk yield would be expected to result in genetic deterioration in fertility unless there is concurrent selection for fertility.Aim: The main study aim was to describe temporal trends in estimated breeding values (Australian Breeding Values, ABVs) for daughter fertility for Holstein and Jersey cows in Australian dairy herds.Methods: A retrospective descriptive study was conducted using milk recording and ABV data from cows in commercial dairy herds. Calvings and lactations from 1980 to 2022 were used, along with ABVs for cows that calved over that period and for sires of those cows. Herd-year mean estimated breeding values were calculated for each breed as the means for cows of that breed that calved in the herd that year.Key results: Daughter fertility ABVs declined (i.e. deteriorated) markedly in Holsteins in the Australian dairy industry, commencing before 1980. Rates of decline were most rapid in sires, less rapid in cows and least rapid at herd level. Selection pressure for cows with higher daughter fertility ABVs due to cow culling decisions was probably occurring within Australian herds but any such effect was minimal. The decline in cow daughter fertility ABVs is being reversed, but recovery of herd means in the study population has been slow. The rate of decline in daughter fertility ABVs in Jersey cows was less than for Holsteins.Conclusions: Over a period of genetic deterioration, then recovery for a trait, genetic trends in sires are not closely related to genetic trends at herd level. The rapid decline in daughter fertility ABVs for sires probably resulted in substantial reductions in herd reproductive performance and cow longevity in Holstein herds in the Australian dairy industry. Under current trends, it will be a considerable time before the adverse effects of the decline in daughter fertility ABVs are fully reversed.Implications: An important ongoing task for animal breeding is to identify and monitor traits that may become important for farmers and community in future but may be declining genetically under current selection decisions.

An ability to describe the quality of lived experience across the course of an animal’s life is of increasing interest in studies on wellbeing in farm animals. Integrity of physical functions is an important aspect of the tripartite model of wellbeing: feeling, functioning and interacting well. This review examines measures of functional integrity as potential indicators of functional (eudaimonic) wellbeing. Copious literature shows that coping with day-to-day fluctuations in the environment influences (1) periodicity of biorhythms, (2) allocation of resources to growth, defence and repair, and (3) rate of biological aging. Here we review opportunities for assessing functional integrity through analysis of (1) the dynamic status of physiological and behavioural variables, (2) the accretion of resources in production tissues (milk, eggs, body mass, offspring) and physical structures (fibre, hoof, bone, tooth, placoid scale, otolith, beak), and (3) biological age. A reduction in periodicity of biorhythms, complexity of behaviours, or uniformity of trajectories of growth and production is often associated with poorer current and future health outcomes and shorter functional longevity. These analytical approaches are grounded in statistical measures of stability in complex dynamic systems. Additionally, the cumulative effect of wear and tear on biological age can be assessed via telomere length, DNA methylation, biomarkers of allostatic load, hair cortisol, and physiological functional capacity. Timeseries of behaviour, physiology and accretion provide a richer record of functional integrity than do cumulative indicators of biological age. Indicators of integrity are needed for each phase of the animal’s life course including attainment of developmental competencies, stability of mature performance, and rate of decline with advancing age, to provide a comprehensive record across the whole of the animal’s life. The utility of measures may differ between real-time and retrospective assessments and between application to every individual versus sentinels. Further validation is required for interpretating measures of functional integrity as indicators of the functional aspect of wellbeing, together with determining their practicality and reliability before translation to commercial settings is feasible. A single type of indicator of functional wellbeing (e.g. DNA methylation) is unlikely to have utility for all life stages, species, production systems, and environments.

Context: The accuracy of estimated breeding values (EBVs) is an important metric in genetic evaluation systems in Australia. With reduced costs for DNA genotyping due to advances in molecular technology, more and more animals have been genotyped for EBVs. The rapid increase in genotyped animals has grown beyond the capacity of the current genomic best linear unbiased prediction (GBLUP) method.Aims: This study aimed to implement and evaluate a new single-nucleotide polymorphism (SNP)–BLUP model for the computation of prediction error variances (PEVs) to accommodate the increasing number of genotyped animals in beef and sheep single-step genetic evaluations in Australia.Methods: First, the equivalence of PEV estimates obtained from both GBLUP and SNP-BLUP models was demonstrated. Second, the computing resources required by each model were compared. Third, within the SNP-BLUP model, the PEVs obtained from subsets of SNP were evaluated against those from the complete dataset. Fourth, the new model was tested in the Australian Merino sheep and Angus beef cattle datasets.Key results: The PEVs of genotyped animals calculated from the SNP–BLUP model were equivalent to the PEVs derived from the GBLUP model. The SNP–BLUP model used much less time than did the GBLUP model when the number of genotyped animals was larger than the number of SNPs. Within the SNP–BLUP model, the running time could be further reduced using a subset of SNPs makers, with high correlations (>0.97) observed between the PEVs obtained from the complete dataset and subsets. However, it is important to exercise caution when selecting the size of the subsets in the SNP–BLUP model, as reducing the subset size may result in an increase in the bias of the PEVs.Conclusions: The new SNP-BLUP model for PEV calculation for genotyped animals outperforms the current GBLUP model. A new accuracy program has been developed for the Australian genetic evaluation system which uses much less memory and time to compute accuracies.Implications: The new model has been implemented in routine sheep and beef genetic evaluation systems in Australia. This development ensures that the calculation of accuracies is sustainable, with increasing numbers of animals with genotypes.

Context: Breech strike compromises wool production and welfare of Merinos. Long tails contribute to the formation of dags, increasing the risk of sheep attracting gravid blowfly females. Tail-docking is popular globally, as it reduces the incidence of dags. Breeding for a reduced tail length is a more socially accepted measure to replace tail-docking as a management strategy, since stronger legislation for animal welfare is expected.Aim: The study used historic data on tail length (TL), birth weight (BW) and bodyweight at docking (DW) to estimate genetic and environmental parameters for these traits in a well known South African resource flock.Methods: Merino lambs born from 2016 to 2021 (except for 2020 due to Covid-19) of the Elsenburg Merino flock were recorded for TL, BW and DW. The flock was separated by divergent selection for and against a number of lambs weaned per ewe mated in a High (H) and a Low (L) line. Fixed effects included birth year, sex, selection line, dam age and birth type. ASReml was used to analyse the fixed effects so as to obtain an operational model, before adding the random direct genetic (h2), maternal genetic (m2) and maternal permanent environmental (c2) effects.Results: H-line lambs were heavier at birth and tail-docking, with longer tails than those of L-line contemporaries (all P < 0.01). The line difference in TL seemed to be size-dependent, as it was eliminated by adding DW as a covariate to the analysis. The same trend was observed for sex, dam age and birth type. TL was thus affected (P < 0.01) only by birth year in the latter analysis. Regressions of TL on age at tail-docking and DW were highly significant (P < 0.01). Single-trait estimates of h2 were 0.26 for BW, 0.06 for DW, and 0.30 for TL. TL remained heritable at 0.38 in the analysis including DW as a covariate. Including m2 improved the random-effects model for TL (0.08) and DW (0.20). TL and DW were genetically correlated (rG = 0.47 and rM = 0.70).Conclusions: TL was moderately heritable, with small m2 and non-significant c2 effects. It will be possible to directly select for TL. However, selection for shorter tails will reduce size if breeding values are not adjusted for DW as a covariate.Implications: Further studies on the genetic basis of TL as well as its genetic correlations with other traits of economic importance are warranted.

Context: Enteric methane (CH4) is a source of greenhouse gas (GHG) in agriculture, which needs to be reduced. A variety of feeding systems for dairy production is being used in south-eastern Australia, but there are few studies that compare CH4 emissions and emission intensity (EI) of milk production across these systems.Aims: The objective was to estimate the lactating cows’ enteric-CH4 emissions, EI and their seasonal changes, across different feeding systems in northern Victoria, Australia.Methods: A Tier 2 inventory methodology was used to estimate the enteric-CH4 emissions and EI. Four case-study farms were selected to represent a range of feeding systems, Farms A, B, C and D were categorised as System 4–5 (hybrid–total mixed ration system), System 4 (hybrid system), System 2 (moderate–high bail system) and System 2 respectively. Monthly feed, animal and production data were sourced from June 2019 to May 2020.Key results: Average enteric-CH4 emissions of Farms A and B (13.1 and 12.9 kg CO2e/head.day respectively) were greater than those of Farms C and D (11.7 and 11.6 kg CO2e/head.day respectively). Furthermore, CH4 EI was greater in Farms C and D (0.49 and 0.48 CO2-e kg/kg fat- and protein-corrected milk (FPCM) respectively) and it was lower in both Farms A and B (0.46 CO2-e kg/kg FPCM). Overall, Farms A and B using Feeding-system 4–5 with greater-producing cows produced more CH4 but with less CH4 EI than did the Farms C and D, which are mainly pasture-based.Conclusions: These findings suggest that to reduce CH4 EI requires a move towards Feeding-system 4–5. However, on the basis of the results of the current study, pasture-based systems have an advantage over hybrid/total mixed ration feeding systems, as these farms have lower absolute CH4 emissions, which helps address climate change.Implications: Estimation of CH4 emissions, EI and seasonal changes in them gives farmers the opportunity to identify the mitigation strategies and plan specific strategies that fit the particular feeding system and season. However, more research needs to be conducted to check the feasibility of doing this.

Context: Recent advances in molecular technology have allowed us to examine the cattle genome with an accuracy never before possible. Genetic variations, both small and large, as well as the transcriptional landscape of the bovine genome, have both been explored in many studies. However, the topological configuration of the genome has not been extensively investigated, largely due to the cost of the assays required. Such assays can both identify topologically associated domains and be used for genome scaffolding.Aims: This study aimed to implement a chromatin conformation capture together with long-read nanopore sequencing (Pore-C) pipeline for scaffolding a draft assembly and identifying topologically associating domains (TADs) of a Bos indicus Brahman cow.Methods: Genomic DNA from a liver sample was first cross-linked to proteins, preserving the spatial proximity of loci. Restriction digestion and proximity ligation were then used to join cross-linked fragments, followed by nucleic isolation. The Pore-C DNA extracts were then prepped and sequenced on a PromethION device. Two genome assemblies were used to analyse the data, namely, one generated from sequencing of the same Brahman cow, and the other is the ARS-UCD1.2 Bos taurus assembly. The Pore-C snakemake pipeline was used to map, assign bins and scaffold the draft and current annotated bovine assemblies. The contact matrices were then used to identify TADs.Key results: The study scaffolded a chromosome-level Bos indicus assembly representing 30 chromosomes. The scaffolded assembly showed a total of 215 contigs (2.6 Gbp) with N50 of 44.8 Mb. The maximum contig length was 156.8 Mb. The GC content of the scaffold assembly is 41 ± 0.02%. Over 50% of mapped chimeric reads identified for both assemblies had three or more contacts. This is the first experimental study to identify TADs in bovine species. In total, 3036 and 3094 TADs across 30 chromosomes were identified for input Brahman and ARS-UCD1.2 assemblies respectively.Conclusions: The Pore-C pipeline presented herein will be a valuable approach to scaffold draft assemblies for agricultural species and understand the chromatin structure at different scales.Implications: The Pore-C approach will open a new era of 3D genome-organisation studies across agriculture species.